Cas no 1215749-49-7 (1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride
• CAS No: 1215749-49-7
• MF: C₂₂H₃₀Cl₂N₂O₂
• MW: 425.391804218292
• CID: 6542432
• Update Time: 2025-07-02

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride
• 1-Piperazineethanol, 4-(5-chloro-2-methylphenyl)-α-[(2,4-dimethylphenoxy)methyl]-, hydrochloride (1:1)

• Inchi： 1S/C22H29ClN2O2.ClH/c1-16-4-7-22(18(3)12-16)27-15-20(26)14-24-8-10-25(11-9-24)21-13-19(23)6-5-17(21)2;/h4-7,12-13,20,26H,8-11,14-15H2,1-3H3;1H
• InChI Key： WTOUEGYVEFCQDN-UHFFFAOYSA-N
• SMILES： CC1C=CC(Cl)=CC=1N1CCN(CC(O)COC2C=CC(C)=CC=2C)CC1.Cl

Additional information on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride

Introduction to 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride (CAS No. 1215749-49-7)

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride, identified by its CAS number 1215749-49-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in the pharmaceutical industry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The molecular framework of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride consists of a piperazine ring linked to a propyl chain that terminates in an alcohol group. The propyl chain is further substituted with a phenoxy group at the third carbon position, which is itself attached to a benzene ring bearing chloro and methyl substituents at the fifth and second positions, respectively. This arrangement creates a complex three-dimensional structure that influences the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that modulate neurotransmitter systems. The piperazine moiety in this molecule is particularly noteworthy, as it is commonly found in psychoactive drugs that affect serotonin and dopamine pathways. Research indicates that piperazine derivatives can exhibit potent effects on these systems, making them valuable candidates for treating neurological and psychiatric disorders. The presence of the hydrochloride salt form of this compound suggests that it is designed for improved solubility and bioavailability, which are critical factors in drug formulation.

The phenoxy group attached to the propyl chain in 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride adds another layer of complexity to its chemical behavior. This group can participate in hydrogen bonding interactions and influence the compound's pharmacokinetic properties. Studies have shown that phenoxy-substituted compounds often exhibit enhanced binding affinity to certain receptors, which can be leveraged to develop drugs with targeted therapeutic effects. The specific arrangement of chloro and methyl substituents on the benzene ring further fine-tunes the electronic properties of the molecule, potentially affecting its metabolic stability and interaction with enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet laboratory experiments. Molecular modeling techniques have been employed to study the interactions between 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride and various biological targets. These studies have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. For instance, simulations have revealed that the piperazine ring interacts favorably with serotonin receptors, suggesting potential therapeutic applications in conditions associated with serotonin dysregulation.

The synthesis of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(2,4-dimethylphenoxy)propan-2-ol hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro and methyl substituents on the benzene ring typically requires halogenation and alkylation reactions, respectively. These steps must be carefully controlled to avoid unwanted side products. The subsequent coupling of the piperazine moiety to the propyl chain followed by phenoxy group installation represents another critical stage in the synthesis. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to enhance efficiency and selectivity during these transformations.

Evaluation of the pharmacological properties of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yll3(24dimethylphenoxy)propan22ol hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various neurotransmitter receptors and enzymes. Initial results suggest that this compound exhibits moderate affinity for serotonin receptors but does not significantly interact with dopamine receptors at comparable concentrations. Additionally, preliminary enzyme inhibition studies indicate that it does not strongly inhibit cytochrome P450 enzymes, which are crucial for drug metabolism.

In vivo studies have provided further insights into the potential therapeutic applications of this compound. Animal models have been used to evaluate its effects on behaviors associated with serotonin dysregulation, such as anxiety and depression-like symptoms. Preliminary findings suggest that 1-(44(5-chloro(22methylphenyl)piperazin(11y11)-3(24dimethylphenoxy)propan22ol hydrochloride) may have anxiolytic properties without causing significant side effects at effective doses. These results are encouraging but require further validation through more comprehensive animal studies before moving to human clinical trials.

The development of new pharmaceuticals is a complex process that involves multiple stages from discovery to commercialization. The case of 1(44(5-chloro(22methylphenyl)piperazin(11y11)-3(24dimethylphenoxy)propan22ol hydrochloride) exemplifies how structural modifications can lead to compounds with unique pharmacological profiles. Continued research into this molecule will likely uncover additional therapeutic potentials beyond its initial scope. As computational methods improve and synthetic techniques evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.